Cas no 68228-04-6 (oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1))

• Product Name: oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1)
• CAS No: 68228-04-6
• MF: C₄₀H₇₅NO₅
• MW: 650.027213335037
• CID: 1726154
• PubChem ID: 6437506
• Update Time: 2025-04-21

oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1) Chemical and Physical Properties

Names and Identifiers

• oleic acid, compound with 2-(heptadecenyl)-5H-oxazole-4,4-dimethanol (1:1)
• 9-Octadecenoic acid (9Z)-, compd. with 2-(heptadecen-1-yl)-4,4(5H)-oxazoledimethanol (1:1)
• Oleic acid, 2-(heptadecenyl)-4,4(5H)-oxazoledimethanol salt
• 9-Octadecenoic acid (9Z)-, compd. with 2-(heptadecenyl)-4,4(5H)-oxazoledimethanol (1:1)
• (9Z)-octadec-9-enoic acid - {2-[(8E)-heptadec-8-en-1-yl]-4,5-dihydro-1,3-oxazole-4,4-diyl}dimethanol (1:1)
• [2-[(E)-heptadec-8-enyl]-4-(hydroxymethyl)-5H-1,3-oxazol-4-yl]methanol,(Z)-octadec-9-enoic acid
• 68228-04-6
• EINECS 269-399-9

• Inchi： 1S/C22H41NO3.C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-23-22(18-24,19-25)20-26-21;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10,24-25H,2-8,11-20H2,1H3;9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9+;10-9-
• InChI Key： KQBJECQPQZKRLQ-DGNUWDJVSA-N
• SMILES： O1C(CCCCCCC/C=C/CCCCCCCC)=NC(CO)(CO)C1.OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 649.56485
• Monoisotopic Mass: 649.56452449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 32
• Complexity: 622
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.35